Cas no 2171987-87-2 (5-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}pentanoic acid)

• Product Name: 5-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}pentanoic acid
• CAS No: 2171987-87-2
• MF: C₂₇H₃₂N₂O₅S
• MW: 496.618386268616
• CID: 6310082
• PubChem ID: 165803523
• Update Time: 2025-05-20

5-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}pentanoic acid
• EN300-1552006
• 2171987-87-2
• 5-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thian-4-yl]acetamido}pentanoic acid

• Inchi： 1S/C27H32N2O5S/c30-24(28-14-6-5-11-25(31)32)17-27(12-15-35-16-13-27)29-26(33)34-18-23-21-9-3-1-7-19(21)20-8-2-4-10-22(20)23/h1-4,7-10,23H,5-6,11-18H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： ABABWXXUTSZAEV-UHFFFAOYSA-N
• SMILES： S1CCC(CC(NCCCCC(=O)O)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 496.20319330g/mol
• Monoisotopic Mass: 496.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 130Ų

Additional information on 5-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}pentanoic acid

Comprehensive Overview of 5-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}pentanoic acid (CAS No. 2171987-87-2)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 5-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}pentanoic acid (CAS No. 2171987-87-2) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and functional groups, is widely utilized in peptide synthesis and drug development. Researchers and industry professionals are increasingly focusing on its applications due to its unique properties, such as its role as a Fmoc-protected amino acid derivative, which is critical for solid-phase peptide synthesis (SPPS).

The compound's CAS No. 2171987-87-2 serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies. Its Fmoc-protected moiety is particularly noteworthy, as it provides stability during synthetic processes while allowing for selective deprotection under mild conditions. This feature aligns with the growing demand for green chemistry and sustainable synthesis methods, topics that dominate contemporary scientific discourse. The integration of 5-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}pentanoic acid into automated peptide synthesizers has further streamlined the production of therapeutic peptides, a market projected to grow exponentially in the coming years.

One of the most searched questions in this domain revolves around the solubility and stability of Fmoc-protected compounds. 5-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}pentanoic acid exhibits favorable solubility in common organic solvents like DMF and DCM, making it ideal for laboratory use. Additionally, its stability under ambient conditions reduces the need for specialized storage, addressing a common concern among researchers working with sensitive reagents. These attributes contribute to its popularity in high-throughput screening and combinatorial chemistry, where efficiency and reliability are paramount.

The compound's thian-4-ylacetamido moiety also warrants attention, as it introduces a sulfur-containing heterocycle into the molecular framework. This structural feature is increasingly explored in medicinal chemistry due to its potential to enhance bioavailability and target binding affinity. With the rise of AI-driven drug discovery, molecules like 5-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}pentanoic acid are being computationally screened for novel therapeutic applications, including enzyme inhibition and receptor modulation. This intersection of traditional synthesis and cutting-edge technology underscores the compound's relevance in modern research.

From a commercial perspective, the demand for high-purity peptide intermediates like CAS No. 2171987-87-2 is driven by the expanding market for biologics and personalized medicine. Pharmaceutical companies are investing heavily in peptide-based therapeutics for conditions ranging from metabolic disorders to oncology, further elevating the importance of reliable building blocks. The compound's compatibility with automated synthesis platforms and its role in peptide coupling reactions make it indispensable for large-scale production.

In summary, 5-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}pentanoic acid (CAS No. 2171987-87-2) represents a critical tool in the toolkit of synthetic chemists and pharmaceutical researchers. Its structural complexity, functional versatility, and alignment with industry trends position it as a compound of enduring value. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in advancing drug discovery and development.